4-Hydroxy-2-(3-methylsulfonylphenyl)pyridine, 95%

• IUPAC Name: 2-(3-methylsulfonylphenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C12H11NO3S/c1-17(15,16)11-4-2-3-9(7-11)12-8-10(14)5-6-13-12/h2-8H,1H3,(H,13,14)
• InChI Key: DZIXTOCULNQRMI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=O)C=CN2
• Molecular Formula: C12H11NO3S
• DSSTOX Substance ID: DTXSID00692727
• Molecular Weight: 249.29 g/mol
• CAS RN: 1261951-20-5

Description

4-Hydroxy-2-(3-methylsulfonylphenyl)pyridine, commonly known as 4-HMP, is an organic compound with a variety of applications in scientific research. 4-HMP is a white crystalline powder with a molecular weight of 276.35 g/mol and a chemical formula of C11H13NO3S. It is soluble in water and ethanol. 4-HMP is often used as a reagent in organic synthesis, as a precursor in the synthesis of other compounds, and as a ligand in coordination chemistry. Additionally, 4-HMP has been studied for its biochemical and physiological effects, as well as its potential applications in medical research.

Scientific Research Applications

4-HMP has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a precursor in the synthesis of other compounds, and as a ligand in coordination chemistry. Additionally, 4-HMP has been studied for its biochemical and physiological effects and its potential applications in medical research.

Mechanism of Action

4-HMP is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase has been shown to increase the levels of acetylcholine in the brain and thus enhance cognitive function.
Biochemical and Physiological Effects
In animal studies, 4-HMP has been shown to improve memory and learning, reduce anxiety, and reduce inflammation. Additionally, 4-HMP has been shown to reduce the levels of amyloid beta, a protein associated with Alzheimer’s disease. 4-HMP has also been studied for its potential to treat depression and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

4-HMP is a relatively inexpensive and easily accessible compound, making it an attractive choice for laboratory experiments. Additionally, 4-HMP is relatively stable and can be stored for long periods of time without significant degradation. However, 4-HMP is not water soluble, and thus must be dissolved in an organic solvent such as ethanol before use.

Future Directions

The potential applications of 4-HMP are numerous, and there are many potential future directions for research into this compound. These include further studies into its effects on cognitive function and its potential to treat psychiatric disorders, as well as its potential to be used as a reagent in organic synthesis. Additionally, further research into the biochemical and physiological effects of 4-HMP could lead to new applications in medical research.

Synthesis Methods

4-HMP can be synthesized from 4-hydroxybenzaldehyde and 3-methylsulfonylbenzene-1-sulfonyl chloride in a two-step reaction. In the first step, the two reactants are heated together in an aqueous solution of sodium hydroxide. This reaction produces the intermediate 4-hydroxy-2-(3-methylsulfonylphenyl)benzene-1-sulfonate. In the second step, this intermediate is heated with an aqueous solution of hydrochloric acid to produce 4-HMP.